N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide

• IUPAC Name: 5-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C25H24N6O5/c1-4-34-18-9-6-16(7-10-18)19-13-20-25(32)30(26-15-31(20)28-19)14-23-27-24(29-36-23)17-8-11-21(35-5-2)22(12-17)33-3/h6-13,15H,4-5,14H2,1-3H3
• InChI Key: NTIYJFZDUKKNEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=C(C=C5)OCC)OC
• Molecular Formula: C25H24N6O5
• Molecular Weight: 488.5 g/mol

Description

“N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide” is a complex organic compound. It is a derivative of benzamide, which is a class of compounds known as arenecarboxamides. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Metabolism and Pharmacokinetics

One study focused on the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. This research is relevant because it explores the pharmacokinetics of a complex molecule with potential applications in treating insomnia. The study found that the drug was primarily eliminated via feces, with only a small portion excreted unchanged in urine, indicating extensive metabolism. This kind of study is essential for understanding how similar complex compounds, including N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide, might be metabolized and disposed of in the body (Renzulli et al., 2011).

Neuroimaging and Diagnostic Applications

Another study utilized PET amyloid and FDG imaging to understand Alzheimer's disease's progression. While this research does not directly involve the compound , it highlights the use of sophisticated imaging techniques to study disease processes. Such approaches could potentially be applied in research involving this compound, especially if the compound or its derivatives are found to have affinity for particular brain receptors or pathological features (Kadir et al., 2012).

Radiotracer Development

A phase 1 evaluation of 11C-CS1P1, targeting the sphingosine-1-phosphate receptor, provided insights into the safety, dosimetry, and characteristics of new radiotracers for imaging inflammation in clinical populations. This research underscores the potential for developing novel radiotracers, possibly including derivatives of this compound, for specific diagnostic purposes (Brier et al., 2022).

Future Directions

The future directions for this compound could involve further studies on its synthesis, properties, and potential applications. Given that similar compounds are used in medicinal chemistry, it’s possible that “N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide” could also have interesting biological activities worth exploring.